Cas no 2156657-30-4 (4,5,6,7-Tetrahydro-1H-pyrazolo4,3-b Pyridine Hydrochloride)
4,5,6,7-Tetrahydro-1H-pyrazolo4,3-b Pyridine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-b]pyridine hydrochloride
- 4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-b]pyridine HCl
- 4,5,6,7-Tetrahydro-1h-pyrazolo[4,3-b]pyridine hydrochloride
- 4,5,6,7-tetrahydro-1H-pyrazolo pyridine hydrochloride
- 4,5,6,7-Tetrahydro-2H-pyrazolo-[4,3-b]pyridine hydrochloride
- 2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine hydrochloride
- SC1101
- CM11058
- SB31100
- VP13178
- 1187830-47-2
- CS-WAA0297
- DTXSID40717408
- 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine--hydrogen chloride (1/1)
- A892922
- SY034814
- 4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-b]pyridine hydrochloride, AldrichCPR
- AKOS025394195
- 4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-b]pyridinexhydrochloride
- 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridinehydrochloride
- W-204985
- EN300-189064
- 1H,4H,5H,6H,7H-PYRAZOLO[4,3-B]PYRIDINE HYDROCHLORIDE
- 4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-b]pyridine xhydrochloride
- 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine HCl
- 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine;hydrochloride
- DS-17258
- MFCD11846201
- J-514048
- FT-0685773
- D80561
- 2156657-30-4
- 1571822-68-8
- AKOS006345268
- SCHEMBL15484799
- DB-123169
- 1H,4H,5H,6H,7H-Pyrazolo[4,3-b] Pyridine Hydrochloride
- 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b] Pyridine Hydrochloride
- 4,5,6,7-Tetrahydro-1H-pyrazolo4,3-b Pyridine Hydrochloride
-
- Inchi: 1S/C6H9N3.ClH/c1-2-5-6(7-3-1)4-8-9-5;/h4,7H,1-3H2,(H,8,9);1H
- InChI Key: PVKOWBFBILDXPG-UHFFFAOYSA-N
- SMILES: Cl.N1C2C=NNC=2CCC1
Computed Properties
- Exact Mass: 159.0563250g/mol
- Monoisotopic Mass: 159.0563250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 105
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.7
4,5,6,7-Tetrahydro-1H-pyrazolo4,3-b Pyridine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PD615-200mg |
4,5,6,7-Tetrahydro-1H-pyrazolo4,3-b Pyridine Hydrochloride |
2156657-30-4 | 96% | 200mg |
744.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PD615-50mg |
4,5,6,7-Tetrahydro-1H-pyrazolo4,3-b Pyridine Hydrochloride |
2156657-30-4 | 96% | 50mg |
297.0CNY | 2021-07-17 | |
| TRC | T204958-50mg |
4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b] Pyridine Hydrochloride |
2156657-30-4 | 50mg |
$ 1200.00 | 2023-09-06 | ||
| TRC | T204958-5mg |
4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b] Pyridine Hydrochloride |
2156657-30-4 | 5mg |
$190.00 | 2023-05-17 | ||
| TRC | T204958-25mg |
4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b] Pyridine Hydrochloride |
2156657-30-4 | 25mg |
$873.00 | 2023-05-17 | ||
| eNovation Chemicals LLC | Y1228773-1g |
4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine hydrochloride |
2156657-30-4 | 95% | 1g |
$450 | 2024-06-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T33210-100mg |
4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine hydrochloride |
2156657-30-4 | 96% | 100mg |
¥143.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T33210-1g |
4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine hydrochloride |
2156657-30-4 | 96% | 1g |
¥1301.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T33210-250mg |
4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine hydrochloride |
2156657-30-4 | 96% | 250mg |
¥343.0 | 2024-07-18 | |
| Ambeed | A954598-100mg |
4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine hydrochloride |
2156657-30-4 | 96% | 100mg |
$23.0 | 2025-02-25 |
4,5,6,7-Tetrahydro-1H-pyrazolo4,3-b Pyridine Hydrochloride Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 4,5,6,7-Tetrahydro-1H-pyrazolo4,3-b Pyridine Hydrochloride
Introduction to 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine Hydrochloride (CAS No. 2156657-30-4)
4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine Hydrochloride (CAS No. 2156657-30-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The hydrochloride salt form of this compound enhances its solubility and stability, making it an attractive candidate for various pharmaceutical formulations.
The chemical structure of 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine Hydrochloride consists of a pyrazole ring fused to a pyridine ring, with a tetrahydro substitution pattern. This unique structural arrangement confers the compound with specific pharmacological properties that have been extensively studied in recent years. The compound's ability to modulate various biological pathways has led to its exploration in the treatment of neurological disorders, cancer, and inflammatory conditions.
In the realm of neurological disorders, 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine Hydrochloride has shown promise as a potential therapeutic agent. Recent studies have demonstrated its ability to modulate neurotransmitter systems and influence neuronal function. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's activity as a selective serotonin reuptake inhibitor (SSRI), which could be beneficial in the treatment of depression and anxiety disorders.
Beyond its neurological applications, 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine Hydrochloride has also been investigated for its anti-cancer properties. Preclinical studies have shown that the compound can inhibit the proliferation of various cancer cell lines by targeting specific signaling pathways. A study published in the Cancer Research journal reported that the compound exhibits potent anti-proliferative effects on breast cancer cells by downregulating the expression of key oncogenes such as HER2 and EGFR.
In addition to its anti-cancer and neurological activities, 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine Hydrochloride has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research published in the Inflammation Research journal indicated that the compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.
The pharmacokinetic profile of 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine Hydrochloride is another important aspect that has been studied extensively. The hydrochloride salt form enhances the compound's solubility and bioavailability, making it suitable for oral administration. Studies have shown that the compound is rapidly absorbed from the gastrointestinal tract and achieves therapeutic concentrations within a short period. Furthermore, its metabolic stability ensures that it remains active in the body for an extended duration.
The safety profile of 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine Hydrochloride is also a critical consideration for its potential clinical use. Preclinical toxicity studies have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.
In conclusion, 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine Hydrochloride (CAS No. 2156657-30-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.
2156657-30-4 (4,5,6,7-Tetrahydro-1H-pyrazolo4,3-b Pyridine Hydrochloride) Related Products
- 1189853-67-5(4,5,6,7-tetrahydro-1h-pyrazolo[4,3-b]pyridine)
- 933705-52-3(2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine)
- 853784-41-5(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine)
- 1338247-21-4(3-isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine)
- 1338247-52-1(3-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine)
- 1338247-69-0(3-tert-butyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine)
- 1951444-56-6(4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine dihydrochloride)
- 2230803-03-7(1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride)
- 84021-21-6(4,7-ETHANO-4H-PYRAZOLO[4,3-B]PYRIDINE, 2,5,6,7-TETRAHYDRO-)
- 1187830-47-2(2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine hydrochloride)